3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid

• IUPAC Name: 3-[(1-methylimidazol-2-yl)sulfanylmethyl]benzoic acid
• InChI: InChI=1S/C12H12N2O2S/c1-14-6-5-13-12(14)17-8-9-3-2-4-10(7-9)11(15)16/h2-7H,8H2,1H3,(H,15,16)
• InChI Key: VHYNJMKIKLDOAF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC2=CC(=CC=C2)C(=O)O
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol

Description

3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid, also known as MIBA, is a chemical compound that has been widely used in scientific research. MIBA is a member of the thiol-containing compounds, which have been found to play a crucial role in various biological processes.

Mechanism of Action

Target of Action

It’s worth noting that imidazole derivatives have been known to interact with a broad range of biological targets .

Mode of Action

Imidazole derivatives are known for their broad range of chemical and biological properties . They can interact with their targets in various ways, leading to different biological responses.

Biochemical Pathways

Imidazole derivatives have been reported to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . These activities suggest that imidazole derivatives may affect a variety of biochemical pathways.

Pharmacokinetics

Imidazole derivatives are known to be highly soluble in water and other polar solvents , which could potentially influence their bioavailability.

Result of Action

Given the wide range of biological activities associated with imidazole derivatives , it can be inferred that the effects of this compound’s action could be diverse, depending on the specific target and biological context.

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially influence the action of imidazole derivatives .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid in lab experiments is its ability to act as a thiol-containing compound. This property makes 3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid useful in the study of redox signaling pathways and protein thiol modifications. However, 3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid also has some limitations. 3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid can react with other thiol-containing compounds, which can complicate the interpretation of experimental results. In addition, 3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid can be toxic at high concentrations, which can limit its use in some experimental systems.

Future Directions

For the study of 3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid include the study of its role in different cell types and physiological conditions, the interaction between 3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid and other thiol-containing compounds, and the development of 3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid analogs with improved properties.

Scientific Research Applications

3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid has been used in various scientific research applications. One of the main applications of 3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid is its use as a thiol-containing compound in the study of redox signaling pathways. 3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid has been found to play a crucial role in the regulation of cellular redox balance, which is essential for maintaining cellular homeostasis. 3-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}benzoic acid has also been used in the study of protein thiol modifications, which are important for the regulation of protein function.